Cas no 676994-65-3 (2-methyl-5H,6H,7H,8H-pyrido4,3-dpyrimidine)

2-Methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine is a heterocyclic compound featuring a fused pyridine-pyrimidine core with a methyl substituent. Its rigid bicyclic structure and nitrogen-rich framework make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive molecules. The compound offers versatility in functionalization due to its reactive sites.

2-methyl-5H,6H,7H,8H-pyrido4,3-dpyrimidine structure

676994-65-3 structure

Product Name:2-methyl-5H,6H,7H,8H-pyrido4,3-dpyrimidine

CAS No:676994-65-3

MF:C₈H₁₁N₃

MW:149.193041086197

CID:1057709

PubChem ID:11096174

Update Time:2025-06-17

2-methyl-5H,6H,7H,8H-pyrido4,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
- 2-methyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine
- 5,6,7,8-tetrahydro-2-methyl-Pyrido[4,3-d]pyrimidine
- Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-2-methyl- (9CI)
- AB49580
- AC1Q2PBR
- AG-A-44402
- CTK6C4407
- MolPort-002-052-542
- SureCN4135011
- 2-METHYL-5H,6H,7H,8H-PYRIDO[4,3-D]PYRIMIDINE
- AT35055
- Z234895115
- 2-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine, AldrichCPR
- AKOS000145018
- FT-0748160
- SCHEMBL4135011
- DTXSID60455077
- CS-0092013
- 676994-65-3
- EN300-40280
- DA-38308
- 2-methyl-5H,6H,7H,8H-pyrido4,3-dpyrimidine
- MDL： MFCD09040774
- Inchi： 1S/C8H11N3/c1-6-10-5-7-4-9-3-2-8(7)11-6/h5,9H,2-4H2,1H3
- InChI Key： WFGUTPUYXDVQLK-UHFFFAOYSA-N
- SMILES： N1CC2C=NC(C)=NC=2CC1

Computed Properties

Exact Mass: 149.095297364g/mol
Monoisotopic Mass: 149.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 37.8Å²

2-methyl-5H,6H,7H,8H-pyrido4,3-dpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM337813-100mg	2-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine	676994-65-3	95%+	100mg	$649	2021-08-18
Chemenu	CM337813-250mg	2-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine	676994-65-3	95%+	250mg	$869	2021-08-18
Chemenu	CM337813-1g	2-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine	676994-65-3	95%+	1g	$1630	2021-08-18
Chemenu	CM337813-100mg	2-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine	676994-65-3	95%+	100mg	$400	2023-02-01
Chemenu	CM337813-250mg	2-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine	676994-65-3	95%+	250mg	$573	2023-02-01
Chemenu	CM337813-1g	2-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine	676994-65-3	95%+	1g	$1158	2023-02-01
TRC	M420600-10mg	2-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine	676994-65-3		10mg	$ 70.00	2022-06-03
TRC	M420600-50mg	2-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine	676994-65-3		50mg	$ 250.00	2022-06-03
TRC	M420600-100mg	2-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine	676994-65-3		100mg	$ 365.00	2022-06-03
Enamine	EN300-40280-1g	2-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine	676994-65-3	95%	1g	$311.0	2023-11-13